Cas no 476641-26-6 (ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
• CAS No: 476641-26-6
• Molecular Formula: C₂₄H₂₄N₂O₅S₂
• Molecular Weight: 484.587763786316
• CID: 5940727
• PubChem ID: 3583755

ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate Properties

Names and Identifiers

• ethyl 2-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoyl]amino]-4,5-dimethyl-, ethyl ester
• SR-01000444898-1
• ethyl 2-(4-(indolin-1-ylsulfonyl)benzamido)-4,5-dimethylthiophene-3-carboxylate
• SR-01000444898
• ethyl 2-[4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamido]-4,5-dimethylthiophene-3-carboxylate
• 476641-26-6
• Oprea1_134075
• F0737-0111
• ethyl 2-[[4-(2,3-dihydroindol-1-ylsulfonyl)benzoyl]amino]-4,5-dimethylthiophene-3-carboxylate
• AKOS024598663

• InChIKey： PJDFJUZENLSWKZ-UHFFFAOYSA-N
• Inchi： 1S/C24H24N2O5S2/c1-4-31-24(28)21-15(2)16(3)32-23(21)25-22(27)18-9-11-19(12-10-18)33(29,30)26-14-13-17-7-5-6-8-20(17)26/h5-12H,4,13-14H2,1-3H3,(H,25,27)
• SMILES： C1(NC(=O)C2=CC=C(S(N3C4=C(C=CC=C4)CC3)(=O)=O)C=C2)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 484.11266422g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 484.11266422g/mol
• Heavy Atom Count: 33
• Complexity: 821
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• pka: 11?+-.0.70(Predicted)
• Density: 1.376±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides